Cas no 2294-17-9 (Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-16-methyl-, (11b,16a)-)

• Product Name: Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-16-methyl-, (11b,16a)-
• CAS No: 2294-17-9
• MF: C₂₂H₃₂O₅
• MW: 376.486487388611
• CID: 279654
• PubChem ID: 7061015
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-16-methyl-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,17,21-trihydroxy-16-methyl-, (11b,16a)-
• (8S,9S,10R,11R,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• Pregn-4-ene-3,20-dione, 11,17,21-trihydroxy-16-methyl-, (11beta,16alpha)-
• DTXSID001182598
• 16-Mhc
• 514-55-6
• 2294-17-9
• (11alpha,16alpha)-11,17,21-Trihydroxy-16-methylpregn-4-ene-3,20-dione
• 16-Methylhydrocortisone

• Inchi： 1S/C22H32O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-20(13,2)19(15)17(25)10-21(16,3)22(12,27)18(26)11-23/h9,12,15-17,19,23,25,27H,4-8,10-11H2,1-3H3/t12-,15+,16+,17-,19-,20+,21+,22+/m1/s1
• InChI Key： ZCAYUOKEIPMTMF-JPDWDDBRSA-N
• SMILES： O[C@]1(C(CO)=O)[C@H](C)C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 376.22506
• Monoisotopic Mass: 376.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83